Cas no 1807137-80-9 (2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine
• CAS No: 1807137-80-9
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4881724
• Update Time: 2025-10-28

2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-2-4(11)7(10)12-5(3)6(8)9/h2,6H,1H3
• InChI Key： QDWRSQDLLAYJQL-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(C)=C1)F

Computed Properties

• Exact Mass: 286.942
• Monoisotopic Mass: 286.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine

2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine: A Comprehensive Overview

2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine is a highly specialized organic compound with the CAS number 1807137-80-9. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple substituents, including a difluoromethyl group, a fluoro group, an iodo group, and a methyl group, all attached to the pyridine ring at specific positions. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine involves a series of intricate chemical reactions. The starting material is typically a pyridine derivative, which undergoes substitution reactions to introduce the desired substituents. The introduction of the difluoromethyl group is achieved through nucleophilic substitution or coupling reactions, while the fluoro and iodo groups are introduced via electrophilic substitution or iodination techniques. The methyl group is introduced using alkylation methods. The precise control of reaction conditions, such as temperature, pressure, and catalysts, is critical to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine in drug discovery and development. Its unique electronic properties make it an excellent candidate for use as a building block in medicinal chemistry. For instance, the compound has been investigated as a potential lead molecule for anti-cancer drug development due to its ability to inhibit specific enzyme targets associated with cancer cell proliferation. Additionally, its fluorinated substituents enhance its bioavailability and stability in biological systems.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine has also found use in materials science. Its aromaticity and substituent effects make it suitable for applications in organic electronics, such as in the development of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that this compound can serve as an efficient electron transport material due to its high electron mobility and thermal stability.

The properties of 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine are heavily influenced by its substituent pattern. The difluoromethyl group introduces electron-withdrawing effects, which enhance the electrophilicity of the pyridine ring. The fluoro and iodo groups further modulate the electronic environment of the molecule, while the methyl group provides steric bulk. These effects collectively contribute to the compound's reactivity and selectivity in various chemical transformations.

From an environmental standpoint, 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during synthesis and application to minimize ecological impact.

In conclusion, 2-(Difluoromethyl)-6-fluoro-5-iodo-3-methylpyridine (CAS No: 1807137-80-) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and properties make it an invaluable tool for researchers in these fields. As ongoing research continues to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow.